3-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole

• IUPAC Name: 3-cyclopropyl-1-ethyl-4-iodopyrazole
• InChI: InChI=1S/C8H11IN2/c1-2-11-5-7(9)8(10-11)6-3-4-6/h5-6H,2-4H2,1H3
• InChI Key: ZCCCNUCJXFNXKD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C2CC2)I
• Molecular Formula: C8H11IN2
• Molecular Weight: 262.09 g/mol
• CAS No.: 1170112-67-0; 1354703-46-0

Description

3-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole is a substituted pyrazole derivative characterized by a cyclopropyl group at position 3, an ethyl group at position 1, and an iodine atom at position 4. Pyrazoles are nitrogen-containing heterocycles widely studied for their diverse pharmacological and material science applications.

Scientific Research Applications

Biological Activities

The compound exhibits a range of biological activities, making it a subject of interest in drug discovery. Key areas of research include:

• Antiviral Activity : Research indicates that pyrazole derivatives can inhibit viral replication. For instance, compounds similar to 3-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole have been shown to inhibit human dihydroorotate dehydrogenase (DHODH), which is crucial for the replication of viruses such as measles. The inhibition leads to a significant reduction in viral load, showcasing potential for antiviral drug development .
• Anticancer Properties : Recent studies have evaluated pyrazole derivatives for their anti-proliferative effects against various cancer cell lines, including breast cancer (MCF-7) and hepatocellular carcinoma. The design of new pyrazolo[3,4-d]pyrimidine derivatives aims to develop effective cyclin-dependent kinase 2 (CDK2) inhibitors, which are vital in cancer therapy .
• Antimicrobial and Anti-inflammatory Effects : Pyrazoles have been recognized for their antimicrobial properties against gram-positive bacteria and their potential as anti-inflammatory agents. The structural modifications in compounds like 3-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole can enhance these activities .

Table 1: Synthesis Methods for Pyrazoles

Synthesis Method	Description
Iron-Catalyzed Reactions	Utilizes iron catalysts for regioselective synthesis from diarylhydrazones and vicinal diols .
Iodine(III)-Catalyzed Reactions	Involves cyclization and aromatization processes leading to fully functionalized NH-pyrazoles .
Visible Light Catalysis	Enables efficient tandem reactions with hydrazones and α-bromo ketones under mild conditions .
Copper-Mediated Domino Reactions	Combines cyclization and trifluoromethylation to produce pyrazoles from α,β-alkynic tosylhydrazones .

These methods highlight the versatility in synthesizing pyrazoles, allowing for the introduction of various functional groups that can enhance biological activity.

Case Study 1: Antiviral Activity Evaluation

A study evaluated the antiviral efficacy of a series of pyrazole derivatives against measles virus replication. The compound 3-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole demonstrated significant inhibition of DHODH, leading to a subnanomolar minimum inhibitory concentration (MIC) value. This suggests its potential as a lead compound for developing antiviral therapies .

Case Study 2: Anticancer Drug Development

In another study focusing on anticancer properties, derivatives based on the pyrazole scaffold were synthesized and screened against MCF-7 cells. The results indicated that modifications at the 4-position significantly enhanced cytotoxicity, with specific compounds achieving IC50 values in the low micromolar range. This underscores the importance of structural optimization in drug design .

Comparison with Similar Compounds

Comparison with Similar Compounds

Substituent Effects on Structure and Reactivity

The substituents on the pyrazole ring significantly influence physicochemical and biological properties. Below is a comparative analysis of key analogs:

Compound	Substituents	Key Features	Reference
3-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole	3-cyclopropyl, 1-ethyl, 4-iodo	High steric bulk (cyclopropyl), electron-withdrawing iodine enhances halogen bonding .	—
Compound 8o ()	5-cyclopropyl, 3-isopropoxy, 4-(2,4-difluorophenoxy)	Isopropoxy and difluorophenoxy groups improve lipophilicity and target affinity .
Compound 10b ()	3-ethoxy, 4-(2-fluorophenoxy), 6-cyclopropylpyridazine	Ethoxy and fluorophenoxy substituents modulate electronic properties and solubility .
Compound 3 ()	1-p-tolyl, 4-hydrazine	Hydrazine group enables further functionalization via condensation reactions .

• Iodine vs. Halogenated Phenoxy Groups: The iodine atom in the target compound provides distinct electronic effects compared to the fluorophenoxy groups in compounds 8o and 10b. Iodine’s polarizability may enhance intermolecular interactions, while fluorophenoxy groups contribute to π-π stacking and metabolic stability .
• Cyclopropyl vs. Alkoxy Groups : The cyclopropyl group increases rigidity and lipophilicity, whereas alkoxy groups (e.g., ethoxy, isopropoxy) enhance solubility and hydrogen-bonding capacity .

Physicochemical Properties

• Melting Points : Pyrazole derivatives with bulky substituents (e.g., cyclopropyl) typically exhibit higher melting points due to enhanced crystal packing. For example, compound 10b has a melting point range of 115.9–161.2°C , comparable to the target compound’s expected thermal stability.
• Spectroscopic Data: The iodine atom in the target compound would produce distinct $^{1}\text{H}$ NMR deshielding at position 4, contrasting with fluorine’s electron-withdrawing effects in fluorophenoxy analogs .

Q & A

Q. What statistical methods are appropriate for analyzing dose-response data in pyrazole derivative studies?

• Methodological Answer : Use nonlinear regression models (e.g., four-parameter logistic curve) to calculate EC₅₀/IC₅₀ values. Apply ANOVA with post-hoc tests (e.g., Tukey’s HSD) for multi-group comparisons. Bayesian hierarchical models can account for inter-experiment variability .